Cas no 899990-02-4 (2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899990-02-4
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5957378
• PubChem ID: 7660186
• Update Time: 2025-11-07

2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• AKOS024704045
• HMS1658P21
• 899990-02-4
• 2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• 2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• F2774-0684
• 2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• Inchi： 1S/C14H15N3O3/c1-2-20-11-5-3-10(4-6-11)12-7-8-14(19)17(16-12)9-13(15)18/h3-8H,2,9H2,1H3,(H2,15,18)
• InChI Key： GVSVDVQGNGWHHC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=CC(N(CC(N)=O)N=1)=O

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85Ų

Additional information on 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Comprehensive Overview of 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899990-02-4)

2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899990-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazinone core and ethoxy phenyl substitution, exhibits promising potential in various therapeutic applications. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and biological activity.

The molecular structure of 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide features a dihydropyridazine ring, which is known for its role in modulating enzymatic activity. The presence of the 4-ethoxyphenyl group enhances the compound's lipophilicity, making it a candidate for drug delivery systems. Current studies focus on its potential as a kinase inhibitor, a hot topic in cancer research and autoimmune disease treatment.

In recent years, the demand for novel heterocyclic compounds like 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with the growing trend of small molecule drug discovery, particularly in addressing unmet medical needs. Its mechanism of action, which involves interference with cell signaling pathways, positions it as a valuable tool in pharmacological research.

The synthesis of 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers emphasize optimizing yield and purity, given the compound's relevance in high-throughput screening assays. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

Beyond its pharmaceutical applications, 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is also investigated for its role in agricultural chemistry. Preliminary studies suggest its utility in developing plant growth regulators, addressing global concerns about sustainable agriculture. This dual applicability underscores its importance in both human health and environmental science.

The market for pyridazinone derivatives is expanding, with 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide emerging as a key player. Industry reports highlight its inclusion in drug candidate libraries and combinatorial chemistry platforms. As the scientific community continues to explore its full potential, this compound is poised to contribute significantly to biomedical innovation.

For researchers seeking reliable sources of 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide, quality assurance remains paramount. Reputable suppliers provide detailed certificates of analysis, ensuring compliance with Good Laboratory Practice (GLP) standards. Storage recommendations typically include protection from light and moisture to maintain stability.

In conclusion, 2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899990-02-4) represents a compelling area of study in modern chemistry. Its multifaceted applications, from drug development to agricultural science, reflect the compound's versatility. As research progresses, this molecule is likely to play an increasingly prominent role in addressing some of today's most pressing scientific challenges.